Cas no 1936621-92-9 (4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a heterocyclic compound featuring a triazolone core with hydroxymethyl and ethyl functional groups. Its structure imparts reactivity suitable for applications in pharmaceutical intermediates and agrochemical synthesis. The hydroxymethyl group enhances solubility and provides a versatile site for further derivatization, while the ethyl substituent contributes to steric and electronic modulation. This compound exhibits stability under standard conditions, facilitating handling and storage. Its balanced properties make it a valuable building block in medicinal chemistry, particularly for the development of biologically active molecules. Analytical characterization confirms high purity, ensuring reproducibility in research and industrial processes.

4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one structure

1936621-92-9 structure

Product Name:4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one

CAS No:1936621-92-9

MF:C₅H₉N₃O₂

MW:143.143860578537

CID:5192389

PubChem ID:131212648

Update Time:2026-03-05

4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

- 4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
- F82754
- 4-ethyl-3-(hydroxymethyl)-1H-1,2,4-triazol-5-one
- 4-ethyl-3-(hydroxymethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one
- CS-0136727
- 4-ethyl-3-(hydroxymethyl)-1H-1,2,4-triazol-5(4H)-one
- SCHEMBL20108080
- 1936621-92-9
- Inchi： 1S/C5H9N3O2/c1-2-8-4(3-9)6-7-5(8)10/h9H,2-3H2,1H3,(H,7,10)
- InChI Key： NZWUBAGKLOTTJT-UHFFFAOYSA-N
- SMILES： N1=C(CO)N(CC)C(=O)N1

Computed Properties

Exact Mass: 143.069476538g/mol
Monoisotopic Mass: 143.069476538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 64.9Å²

4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM338428-1g	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	95%+	1g	$1071	2023-03-10
AN HUI ZE SHENG Technology Co., Ltd.	A059887-100mg	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	100mg	￥1188.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	A059887-250mg	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	250mg	￥2302.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	A059887-1g	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	1g	￥6499.00	2023-09-15
AN HUI ZE SHENG Technology Co., Ltd.	A059887-5g	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	5g	￥29800.00	2023-09-15
Aaron	AR02208G-100mg	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	100mg	$165.00	2025-02-13
Aaron	AR02208G-250mg	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	250mg	$320.00	2025-02-13
Aaron	AR02208G-1g	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	97%	1g	$902.00	2023-12-15
1PlusChem	1P022004-100mg	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	95%	100mg	$195.00	2024-06-17
1PlusChem	1P022004-250mg	4-Ethyl-5-(hydroxymethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one	1936621-92-9	95%	250mg	$359.00	2024-06-17